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Compound of Interest

Compound Name: Trk-IN-30

Cat. No.: B15620993 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Trk-IN-30 was not publicly available at the

time of this document's creation. The following guidance is based on best practices for handling

potent, research-grade kinase inhibitors and is intended to provide essential, immediate safety

and logistical information. Researchers, scientists, and drug development professionals are

strongly advised to obtain the specific SDS from their supplier, conduct a thorough risk

assessment, and consult with their institution's Environmental Health and Safety (EHS)

department before handling this compound.

This guide provides procedural, step-by-step instructions for the safe handling, storage, and

disposal of Trk-IN-30.

Quantitative Data Summary
Due to the absence of a specific SDS, the following table provides general data points for a

typical research-grade small molecule inhibitor. Users must consult the supplier-provided SDS

for Trk-IN-30-specific values.
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Property Value

Chemical Name Trk-IN-30

CAS Number Not available. Consult Supplier SDS.

Molecular Formula Consult Supplier SDS.

Molecular Weight Consult Supplier SDS.

Appearance Solid.

Solubility Consult Supplier SDS or Technical Data Sheet.

Storage Temperature -20°C (Recommended for long-term storage).

Purity >98% (Typical for research-grade compounds).

Hazard Statements Consult Supplier SDS.

Precautionary Statements Consult Supplier SDS.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure. The following PPE is mandatory when

handling Trk-IN-30:

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Hand Protection: Use nitrile or other chemically resistant gloves. Double-gloving is

recommended when handling the neat compound.[1]

Body Protection: A fully buttoned laboratory coat is required.[1]

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

NIOSH-approved respirator should be used in a designated area.[1]

Operational Plan: Handling and Storage
Engineering Controls
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All work with the solid compound or concentrated solutions of Trk-IN-30 should be performed in

a certified chemical fume hood to minimize inhalation exposure.[1]

Weighing and Solution Preparation
Designate a specific area within the fume hood for handling Trk-IN-30.[1]

Before weighing, ensure the balance is clean and placed on a stable surface inside the fume

hood.[1]

Carefully weigh the desired amount of the solid compound, avoiding the creation of dust.[1]

To prepare a stock solution, add the solvent to the vial containing the pre-weighed

compound.

Cap the vial and vortex or sonicate until the compound is fully dissolved.[1]

Storage
Store Trk-IN-30 in a tightly sealed container, protected from light and moisture.[1]

For long-term storage, it is recommended to store the compound at -20°C.[1]

Stock solutions should also be stored at -20°C in small aliquots to avoid repeated freeze-

thaw cycles.[1]

Disposal Plan
All waste containing Trk-IN-30 must be treated as hazardous chemical waste.[1]

Solid Waste
Contaminated consumables such as pipette tips, microfuge tubes, and gloves should be

collected in a designated, sealed, and clearly labeled hazardous waste container.[1]

Liquid Waste
Aqueous and organic waste streams containing Trk-IN-30 should be collected in separate,

clearly labeled, and sealed hazardous waste containers. Do not dispose of any liquid waste
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containing Trk-IN-30 down the drain.[1]

Waste Pickup
Follow your institution's procedures for hazardous waste pickup. Ensure all waste containers

are properly labeled with the chemical name and concentration.[1]

In the event of a spill, immediately alert personnel in the area and follow the spill cleanup

procedures outlined in your institution's emergency protocols. All materials used for spill

cleanup must be disposed of as hazardous waste.[2]
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Caption: Workflow for the safe handling and preparation of Trk-IN-30.
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Caption: Procedural workflow for the proper disposal of Trk-IN-30 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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